Cas no 1368873-26-0 (3-(dimethyl-1,3-oxazol-2-yl)piperidine)
3-(dimethyl-1,3-oxazol-2-yl)piperidine Chemical and Physical Properties
Names and Identifiers
-
- 3-(dimethyl-1,3-oxazol-2-yl)piperidine
- Piperidine, 3-(4,5-dimethyl-2-oxazolyl)-
- 1368873-26-0
- EN300-1825822
-
- Inchi: 1S/C10H16N2O/c1-7-8(2)13-10(12-7)9-4-3-5-11-6-9/h9,11H,3-6H2,1-2H3
- InChI Key: SPNSLCRVHFMYEQ-UHFFFAOYSA-N
- SMILES: N1CCCC(C2=NC(C)=C(C)O2)C1
Computed Properties
- Exact Mass: 180.126263138g/mol
- Monoisotopic Mass: 180.126263138g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 13
- Rotatable Bond Count: 1
- Complexity: 174
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.3
- Topological Polar Surface Area: 38.1Ų
3-(dimethyl-1,3-oxazol-2-yl)piperidine Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1825822-0.05g |
3-(dimethyl-1,3-oxazol-2-yl)piperidine |
1368873-26-0 | 0.05g |
$1912.0 | 2023-09-19 | ||
| Enamine | EN300-1825822-0.1g |
3-(dimethyl-1,3-oxazol-2-yl)piperidine |
1368873-26-0 | 0.1g |
$2002.0 | 2023-09-19 | ||
| Enamine | EN300-1825822-0.25g |
3-(dimethyl-1,3-oxazol-2-yl)piperidine |
1368873-26-0 | 0.25g |
$2093.0 | 2023-09-19 | ||
| Enamine | EN300-1825822-0.5g |
3-(dimethyl-1,3-oxazol-2-yl)piperidine |
1368873-26-0 | 0.5g |
$2185.0 | 2023-09-19 | ||
| Enamine | EN300-1825822-1.0g |
3-(dimethyl-1,3-oxazol-2-yl)piperidine |
1368873-26-0 | 1g |
$2276.0 | 2023-06-02 | ||
| Enamine | EN300-1825822-2.5g |
3-(dimethyl-1,3-oxazol-2-yl)piperidine |
1368873-26-0 | 2.5g |
$4458.0 | 2023-09-19 | ||
| Enamine | EN300-1825822-5.0g |
3-(dimethyl-1,3-oxazol-2-yl)piperidine |
1368873-26-0 | 5g |
$6597.0 | 2023-06-02 | ||
| Enamine | EN300-1825822-10.0g |
3-(dimethyl-1,3-oxazol-2-yl)piperidine |
1368873-26-0 | 10g |
$9781.0 | 2023-06-02 | ||
| Enamine | EN300-1825822-1g |
3-(dimethyl-1,3-oxazol-2-yl)piperidine |
1368873-26-0 | 1g |
$2276.0 | 2023-09-19 | ||
| Enamine | EN300-1825822-5g |
3-(dimethyl-1,3-oxazol-2-yl)piperidine |
1368873-26-0 | 5g |
$6597.0 | 2023-09-19 |
3-(dimethyl-1,3-oxazol-2-yl)piperidine Related Literature
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
-
Karl Crowley,Eimer O'Malley,Aoife Morrin,Malcolm R. Smyth,Anthony J. Killard Analyst, 2008,133, 391-399
-
Robert P. Davies,Maria A. Giménez,Laura Patel,Andrew J. P. White Dalton Trans., 2008, 5705-5707
-
M. T. Colomer,S. Díaz-Moreno,A. Tamayo,A. L. Ortiz J. Mater. Chem. C, 2018,6, 12643-12651
Additional information on 3-(dimethyl-1,3-oxazol-2-yl)piperidine
Introduction to 3-(dimethyl-1,3-oxazol-2-yl)piperidine (CAS No. 1368873-26-0)
3-(dimethyl-1,3-oxazol-2-yl)piperidine, a compound with the chemical identifier CAS No. 1368873-26-0, represents a significant advancement in the field of pharmaceutical chemistry. This heterocyclic compound has garnered considerable attention due to its unique structural properties and potential applications in medicinal chemistry. The molecular framework of 3-(dimethyl-1,3-oxazol-2-yl)piperidine integrates a piperidine ring with a dimethyl-substituted oxazole moiety, creating a versatile scaffold that is highly conducive to further chemical modifications and biological evaluations.
The piperidine ring, a six-membered nitrogen-containing heterocycle, is well-documented for its presence in numerous bioactive molecules. Its structural flexibility and ability to form stable hydrogen bonds make it an ideal component for drug design. In contrast, the oxazole ring, characterized by a five-membered structure containing two adjacent oxygen atoms, contributes to the compound's overall electronic properties and potential interactions with biological targets. The combination of these two motifs in 3-(dimethyl-1,3-oxazol-2-yl)piperidine suggests a multifaceted pharmacological profile that warrants extensive exploration.
Recent research has highlighted the importance of oxazole-containing compounds in the development of novel therapeutic agents. The oxazole ring is known for its role in various biological processes and has been incorporated into drugs targeting neurological disorders, infectious diseases, and cancer. The dimethylation at the 1-position of the oxazole ring in 3-(dimethyl-1,3-oxazol-2-yl)piperidine further enhances its potential by influencing electronic distribution and steric hindrance around the nitrogen atoms.
The synthesis of 3-(dimethyl-1,3-oxazol-2-yl)piperidine involves multi-step organic reactions that require precise control over reaction conditions to ensure high yield and purity. The introduction of the piperidine moiety onto the oxazole backbone typically involves nucleophilic substitution or condensation reactions, depending on the synthetic route chosen. Advanced techniques such as transition metal-catalyzed cross-coupling reactions have been employed to improve efficiency and minimize byproduct formation.
In terms of biological activity, preliminary studies on derivatives of CAS No. 1368873-26-0 have shown promising results in various pharmacological assays. The compound's ability to interact with specific enzymes and receptors has been investigated using computational modeling and experimental validation. These studies suggest that modifications to the piperidine or oxazole rings could enhance binding affinity and selectivity, making it a valuable scaffold for drug development.
The pharmaceutical industry has shown increasing interest in heterocyclic compounds due to their diverse biological activities and favorable pharmacokinetic properties. 3-(dimethyl-1,3-oxazol-2-yl)piperidine exemplifies this trend by combining two pharmacologically relevant moieties into a single molecule. Its potential as an intermediate in the synthesis of more complex drug candidates makes it an attractive candidate for further research and development.
The role of computational chemistry in optimizing the structure-function relationships of such compounds cannot be overstated. Molecular dynamics simulations and quantum mechanical calculations have been utilized to understand how different substituents affect the conformational stability and electronic properties of CAS No. 1368873-26-0. These insights are crucial for designing derivatives with improved therapeutic profiles.
Evaluation of the compound's metabolic stability is another critical aspect of its development as a drug candidate. Studies have been conducted to assess how different metabolic pathways affect the degradation of 3-(dimethyl-1,3-oxazol-2-yl)piperidine, providing valuable information for optimizing its pharmacokinetic properties. Such data is essential for ensuring that the compound remains active within the physiological environment while minimizing potential side effects.
The future prospects for CAS No. 1368873-26-0 are bright, with ongoing research aimed at expanding its applications in medicinal chemistry. Collaborative efforts between academic institutions and pharmaceutical companies are likely to yield novel derivatives with enhanced efficacy and reduced toxicity. As our understanding of biological targets advances, so too will our ability to harness the potential of this versatile compound.
In conclusion, 3-(dimethyl-1,3-oxazol-2-y)piperidine (CAS No. 1368873) represents a significant contribution to pharmaceutical chemistry. Its unique structural features and promising biological activities make it a valuable candidate for further exploration in drug development. With continued research and innovation, this compound is poised to play a crucial role in addressing unmet medical needs across various therapeutic areas.
1368873-26-0 (3-(dimethyl-1,3-oxazol-2-yl)piperidine) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)